Cas no 89581-64-6 (methyl 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate)

• Product Name: methyl 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate
• CAS No: 89581-64-6
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• MDL: MFCD16250585
• CID: 1038288
• PubChem ID: 67477802
• Update Time: 2025-07-25

methyl 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,3-dihydro-3-oxo-4-Pyridazinecarboxylic acid methyl ester
• 6-Chloro-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester
• methyl 3-chloro-6-oxo-1H-pyridazine-5-carboxylate
• Methyl 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate
• 4-Pyridazinecarboxylic acid, 6-chloro-3-hydroxy-, methyl ester (7CI)
• Methyl 6-chloro-2,3-dihydro-3-oxo-4-pyridazinecarboxylate (ACI)
• 89581-64-6
• Methyl 6-Chloro-3-oxo-2,3-dihydro-pyridazine-4-carboxylate
• CS-0048932
• METHYL 6-CHLORO-3-OXO-2H-PYRIDAZINE-4-CARBOXYLATE
• AKOS016001633
• AS-34604
• SY097849
• MFCD16250585
• DTXSID80737327
• PB30122
• SCHEMBL2631879
• Methyl6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate
• DB-119482
• methyl 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate

• MDL： MFCD16250585
• Inchi： 1S/C6H5ClN2O3/c1-12-6(11)3-2-4(7)8-9-5(3)10/h2H,1H3,(H,9,10)
• InChI Key： WHXBMYDYRJIIMD-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)NN=C(Cl)C=1)OC

Computed Properties

• Exact Mass: 187.9988697g/mol
• Monoisotopic Mass: 187.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on methyl 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate

Comprehensive Analysis of Methyl 6-Chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 89581-64-6)

The compound methyl 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate (CAS No. 89581-64-6) is a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique pyridazine core structure and functional groups make it a valuable building block for designing bioactive molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery, especially in the development of anti-inflammatory and antimicrobial agents. The growing demand for heterocyclic compounds in medicinal chemistry has further highlighted its significance.

One of the key features of methyl 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate is its reactivity, which allows for further derivatization. The presence of a chloro substituent at the 6-position and a carboxylate ester group at the 4-position enables selective modifications, making it a preferred choice for synthesizing pyridazine derivatives. Recent studies have explored its use in creating enzyme inhibitors, which are critical in treating metabolic disorders. This aligns with the current trend in precision medicine, where targeted therapies are gaining traction.

From an industrial perspective, the synthesis of CAS No. 89581-64-6 involves efficient and scalable methods, often starting from readily available precursors like malonate esters or hydrazine derivatives. Optimizing the yield and purity of this compound is a common topic in process chemistry forums, reflecting its commercial importance. Environmental considerations, such as green chemistry principles, are also being applied to its production to minimize waste and energy consumption. This resonates with the global push toward sustainable manufacturing practices.

In the context of drug development, methyl 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate has been investigated as a precursor for small-molecule therapeutics. Its structural motif is found in compounds with potential antioxidant and neuroprotective properties, addressing rising concerns about neurodegenerative diseases like Alzheimer's. Additionally, its role in crop protection chemicals has attracted attention from the agrochemical sector, where pest resistance management is a pressing issue.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 89581-64-6, ensuring compliance with regulatory standards. Quality control is paramount, especially when the compound is used in GMP-certified facilities. The compound's stability under various storage conditions is another area of interest, as it impacts shelf life and logistics. These aspects are frequently searched by professionals in pharmaceutical quality assurance.

Looking ahead, the demand for methyl 6-chloro-3-oxo-2,3-dihydropyridazine-4-carboxylate is expected to grow, driven by advancements in combinatorial chemistry and high-throughput screening. Its adaptability to click chemistry reactions further expands its utility in creating diverse molecular libraries. As the scientific community continues to explore its potential, this compound remains a focal point in innovative chemical research.